Cas no 1396749-68-0 (2-[4-(1H-indole-2-carbonyl)piperazin-1-yl]-4-(trifluoromethyl)-1,3-benzothiazole)

• Product Name: 2-[4-(1H-indole-2-carbonyl)piperazin-1-yl]-4-(trifluoromethyl)-1,3-benzothiazole
• CAS No: 1396749-68-0
• MF: C₂₁H₁₇F₃N₄OS
• MW: 430.446093320847
• CID: 5401519
• Update Time: 2025-10-28

2-[4-(1H-indole-2-carbonyl)piperazin-1-yl]-4-(trifluoromethyl)-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 1H-indol-2-yl-[4-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]piperazin-1-yl]methanone
• 2-[4-(1H-indole-2-carbonyl)piperazin-1-yl]-4-(trifluoromethyl)-1,3-benzothiazole

• Inchi： 1S/C21H17F3N4OS/c22-21(23,24)14-5-3-7-17-18(14)26-20(30-17)28-10-8-27(9-11-28)19(29)16-12-13-4-1-2-6-15(13)25-16/h1-7,12,25H,8-11H2
• InChI Key： RBLNWTVCHJVHET-UHFFFAOYSA-N
• SMILES： C(C1=CC2=C(N1)C=CC=C2)(N1CCN(C2=NC3=C(C(F)(F)F)C=CC=C3S2)CC1)=O

Additional information on 2-[4-(1H-indole-2-carbonyl)piperazin-1-yl]-4-(trifluoromethyl)-1,3-benzothiazole

Comprehensive Overview of 2-[4-(1H-indole-2-carbonyl)piperazin-1-yl]-4-(trifluoromethyl)-1,3-benzothiazole (CAS No. 1396749-68-0)

In the realm of pharmaceutical and agrochemical research, 2-[4-(1H-indole-2-carbonyl)piperazin-1-yl]-4-(trifluoromethyl)-1,3-benzothiazole (CAS No. 1396749-68-0) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, combines a benzothiazole core with a piperazine linker and an indole-2-carbonyl moiety, making it a versatile candidate for various applications. Researchers are particularly drawn to its potential in modulating biological pathways, given the presence of the trifluoromethyl group, which often enhances metabolic stability and bioavailability.

The synthesis of 2-[4-(1H-indole-2-carbonyl)piperazin-1-yl]-4-(trifluoromethyl)-1,3-benzothiazole involves multi-step organic reactions, including condensation and cyclization processes. Its CAS No. 1396749-68-0 serves as a unique identifier in chemical databases, facilitating streamlined research and development. The compound's molecular weight and purity are critical parameters, often verified using advanced analytical techniques such as HPLC and NMR spectroscopy. These methods ensure the compound meets the stringent standards required for preclinical studies.

One of the most searched questions in the context of this compound revolves around its potential therapeutic applications. Preliminary studies suggest that derivatives of benzothiazole and indole exhibit promising activity against various targets, including enzymes and receptors involved in inflammation and oncology. The incorporation of a trifluoromethyl group further augments its lipophilicity, a property highly sought after in drug design. This aligns with the growing trend in medicinal chemistry to develop fluorinated compounds, which are known for their enhanced pharmacokinetic profiles.

Beyond pharmaceuticals, 2-[4-(1H-indole-2-carbonyl)piperazin-1-yl]-4-(trifluoromethyl)-1,3-benzothiazole has piqued interest in material science. Its robust aromatic system and electron-withdrawing trifluoromethyl group make it a candidate for organic electronic applications, such as OLEDs and photovoltaic cells. Researchers are exploring its optoelectronic properties, leveraging its ability to absorb and emit light in specific wavelengths. This dual applicability in life sciences and advanced materials underscores its interdisciplinary relevance.

From an SEO perspective, keywords like "benzothiazole derivatives", "trifluoromethyl compounds", and "indole-based pharmaceuticals" are frequently associated with this compound. These terms reflect the broader interests of scientists and industry professionals seeking innovative solutions. Additionally, the compound's CAS No. 1396749-68-0 is often used in patent searches and regulatory filings, highlighting its commercial potential. As the demand for targeted therapies and sustainable materials grows, this molecule is poised to play a pivotal role in future innovations.

In conclusion, 2-[4-(1H-indole-2-carbonyl)piperazin-1-yl]-4-(trifluoromethyl)-1,3-benzothiazole represents a fascinating intersection of chemistry, biology, and materials science. Its structural complexity and functional diversity make it a subject of ongoing research, with implications spanning multiple industries. Whether in the development of next-generation drugs or cutting-edge materials, this compound exemplifies the power of molecular design in addressing contemporary challenges.